Cas no 1193317-40-6 (Silane, (7-bromoheptyl)trimethoxy-)

• Product Name: Silane, (7-bromoheptyl)trimethoxy-
• CAS No: 1193317-40-6
• MF: C₁₀H₂₃BrO₃Si
• MW: 299.277323961258
• MDL: MFCD09953847
• CID: 4517958
• PubChem ID: 57372401
• Update Time: 2025-10-16

Silane, (7-bromoheptyl)trimethoxy- Chemical and Physical Properties

Names and Identifiers

• Silane, (7-bromoheptyl)trimethoxy-
• 7-bromoheptyl(trimethoxy)silane
• SCHEMBL2220401
• 7-Bromoheptyltrimethoxysilane; 95%
• MFCD09953847
• 1193317-40-6

• MDL： MFCD09953847
• Inchi： 1S/C10H23BrO3Si/c1-12-15(13-2,14-3)10-8-6-4-5-7-9-11/h4-10H2,1-3H3
• InChI Key： MGTRSIPMZTUKHG-UHFFFAOYSA-N
• SMILES： [Si](CCCCCCCBr)(OC)(OC)OC

Computed Properties

• Exact Mass: 298.05998Da
• Monoisotopic Mass: 298.05998Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Additional information on Silane, (7-bromoheptyl)trimethoxy-

Introduction to Silane, (7-bromoheptyl)trimethoxy- (CAS No. 1193317-40-6)

Silane, (7-bromoheptyl)trimethoxy- (CAS No. 1193317-40-6), is a specialized organosilicon compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural properties, plays a crucial role in various applications, particularly in the development of advanced materials and pharmaceutical intermediates. The presence of both a 7-bromoheptyl group and multiple trimethoxy substituents endows it with distinct chemical reactivity, making it a valuable asset in synthetic chemistry.

The chemical structure of Silane, (7-bromoheptyl)trimethoxy-, consists of a silicon atom bonded to three methoxy groups and one 7-bromoheptyl group. This configuration imparts a balance of hydrophobicity and reactivity, allowing it to participate in a wide range of chemical transformations. The 7-bromoheptyl moiety, in particular, introduces a bromine atom that can be selectively modified or replaced, providing a versatile handle for further functionalization. This feature is highly advantageous in drug discovery and material science, where precise control over molecular structure is essential.

In recent years, Silane, (7-bromoheptyl)trimethoxy-, has been explored for its potential applications in the synthesis of novel polymers and coatings. Its ability to form stable silicon-oxygen bonds makes it an excellent precursor for creating siloxane-based materials with enhanced durability and thermal stability. These properties are particularly relevant in industries requiring high-performance materials, such as aerospace and electronics. Additionally, the compound's compatibility with various organic functional groups allows for the design of hybrid materials that combine the benefits of organic and inorganic chemistry.

The pharmaceutical industry has also shown interest in Silane, (7-bromoheptyl)trimethoxy-, due to its potential as an intermediate in drug synthesis. Researchers have leveraged its reactivity to develop new therapeutic agents with improved pharmacokinetic profiles. For instance, the bromine atom in the 7-bromoheptyl group can be used to introduce specific pharmacophores or linkages that enhance drug efficacy and bioavailability. Recent studies have demonstrated its utility in the synthesis of small-molecule inhibitors targeting various biological pathways, highlighting its significance in medicinal chemistry.

The synthesis of Silane, (7-bromoheptyl)trimethoxy-, involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The initial step typically involves the reaction of heptyl bromide with trimethylchlorosilane in the presence of a suitable base catalyst. This reaction yields heptyltrimethoxysilane, which is then further functionalized to introduce the bromine atom. The introduction of the bromine substituent can be achieved through various methods, including nucleophilic substitution or halogen exchange reactions.

The purity of Silane, (7-bromoheptyl)trimethoxy-, is critical for its intended applications, particularly in pharmaceutical research where impurities can significantly affect experimental outcomes. Analytical techniques such as gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to verify the compound's identity and purity. These methods provide detailed information about the molecular structure and confirm the absence of undesired byproducts.

In conclusion, Silane, (7-bromoheptyl)trimethoxy- (CAS No. 1193317-40-6), is a multifaceted compound with broad applications in both materials science and pharmaceutical research. Its unique structural features and chemical reactivity make it an invaluable tool for developing advanced materials and novel therapeutic agents. As research continues to uncover new uses for this compound, its importance in scientific innovation is expected to grow further.